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The following table details the crystal structure of a 1:1 molecular salt formed between phosphonoacetic

acid and 2,2'-dipyridylamine, which provides direct insight into how the molecule arranges itself in the solid

state [1].

Parameter Value

Chemical Formula C₁₂H₁₄N₃O₅P

Crystal System Triclinic

Space Group P -1

a 7.0706 ± 0.0002 Å

b 10.65 ± 0.0003 Å

c 10.702 ± 0.0004 Å

α 115.869 ± 0.0013°

β 98.812 ± 0.0015°

γ 104.004 ± 0.0013°
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Parameter Value

Cell Volume 671.96 ± 0.04 Å³

Measurement Temperature 150 ± 1 K

Key Structural Features and Coordination Chemistry

The phosphonoacetic acid molecule (HO₂C-CH₂-PO₃H₂) contains both phosphonate and carboxylate

functional groups, which allows it to coordinate with metal ions in versatile ways, leading to diverse

structural architectures [2].

Layered Uranyl Compounds: Phosphonoacetic acid is extensively used to construct homometallic

and heterometallic uranyl hybrids. The UO₂²⁺ cation, typically in a pentagonal bipyramidal geometry,
is linked by the PPA ligand. The connectivity can vary, but the most common outcome is the formation

of 2D layered structures. These layers are built from uranyl centers bridged by both the
phosphonate and carboxylate groups of the ligand [2].

Zinc Phosphonates with Structural Diversity: Reactions with Zn(II) ions can yield compounds with
either 2D layered or 3D framework structures, depending on the synthesis conditions and the specific

phosphonic acid used. For instance:
Using 2-hydroxyphosphonoacetic acid (HPAA) can result in a layered structure where ZnO₆

octahedra are connected by the ligand, forming a 2D network with a one-dimensional channel
system [3].

The decomposition of solvents like DMF during synthesis can generate dimethylamine cations
(Hdma⁺), which are incorporated into the structure to balance charge and are located between

the layers or within the channels [3].

The following diagram illustrates the general coordination environment of a metal center (like Uranyl or

Zinc) with the phosphonoacetic acid ligand, leading to the formation of extended structures.

Smolecule
Theoretical Framework & Proof-of-Concept

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 2 / 4 Tech Support

https://www.smolecule.com/products/s559735?utm_src=pdf-body
https://www.sciencedirect.com/topics/chemistry/phosphonoacetic-acid
https://www.smolecule.com/products/s559735?utm_src=pdf-body
https://www.sciencedirect.com/topics/chemistry/phosphonoacetic-acid
https://www.smolecule.com/products/s559735?utm_src=pdf-body
https://www.sciencedirect.com/science/article/abs/pii/S0020169311000168
https://www.sciencedirect.com/science/article/abs/pii/S0020169311000168
https://www.smolecule.com/products/s559735?utm_src=pdf-body
https://www.smolecule.com/products/s559735?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Metal Center (e.g., UO₂²⁺, Zn²⁺)

Phosphonate Group
(PO₃)

 Bridges

Phosphonate Group
(PO₃)

 Bridges

Carboxylate Group
(CO₂)

 Chelates/Bridges

Carboxylate Group
(CO₂)

 Chelates/Bridges

Click to download full resolution via product page

Functional Role as a Viral DNA Polymerase Inhibitor

Beyond its structural chemistry, phosphonoacetic acid has significant biological activity. It acts as an

antiviral agent by inhibiting viral DNA synthesis [4]. It has been shown to suppress specific human

cytomegalovirus DNA synthesis in infected human fibroblasts and also inhibit the DNA synthesis of the

herpes simplex virus. Its mechanism of action involves the direct inhibition of viral DNA polymerase

activity in vitro [4] [5].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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